Cas no 1806353-05-8 (Ethyl 4,6-difluoronicotinate)

• Product Name: Ethyl 4,6-difluoronicotinate
• CAS No: 1806353-05-8
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4673564
• PubChem ID: 71721237
• Update Time: 2025-05-20

Ethyl 4,6-difluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-difluoronicotinate
• FCH2496390
• AX8260317

• Inchi： 1S/C8H7F2NO2/c1-2-13-8(12)5-4-11-7(10)3-6(5)9/h3-4H,2H2,1H3
• InChI Key： MZEXROXOTHLMPK-UHFFFAOYSA-N
• SMILES： FC1C=C(N=CC=1C(=O)OCC)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 4,6-difluoronicotinate

Ethyl 4,6-Difluoronicotinate (CAS 1806353-05-8): Properties, Applications, and Market Insights

Ethyl 4,6-difluoronicotinate (CAS 1806353-05-8) is a fluorinated nicotinic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethyl ester and difluoro substitution on the pyridine ring, serves as a versatile building block in organic synthesis. Its unique structural features make it valuable for designing novel bioactive molecules, particularly in the development of crop protection agents and pharmaceutical intermediates.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers frequently search for "ethyl 4,6-difluoronicotinate synthesis" and "CAS 1806353-05-8 applications," reflecting the compound's importance in medicinal chemistry. Recent studies highlight its potential in creating next-generation fungicides, aligning with the agricultural industry's demand for more effective and environmentally friendly solutions.

From a chemical perspective, Ethyl 4,6-difluoronicotinate exhibits interesting properties due to its electron-withdrawing fluorine atoms. These substituents influence the compound's reactivity, making it particularly useful in nucleophilic aromatic substitution reactions. The ethyl ester group provides additional versatility, allowing for further transformations through hydrolysis or transesterification. Such characteristics explain why queries like "4,6-difluoronicotinate derivatives" and "fluoropyridine chemistry" frequently appear in scientific literature searches.

In pharmaceutical applications, this compound serves as a precursor for various drug discovery programs. The presence of fluorine atoms often improves a molecule's ability to cross cell membranes and resist metabolic degradation. Current research trends show particular interest in its potential for developing central nervous system (CNS) therapeutics, with scientists investigating its incorporation into novel heterocyclic scaffolds. These developments respond to the healthcare industry's need for more effective neurological treatments.

The agrochemical sector values Ethyl 4,6-difluoronicotinate for its role in creating innovative pest control solutions. As regulatory pressures increase against traditional pesticides, companies seek fluorine-containing alternatives that offer targeted action with reduced environmental impact. Market analysis indicates growing demand for "fluorinated nicotinate intermediates" and "eco-friendly agrochemical building blocks," positioning this compound as a strategic material for sustainable agriculture.

From a synthetic chemistry standpoint, the preparation of CAS 1806353-05-8 typically involves fluorination reactions of appropriate pyridine precursors, followed by esterification. Process optimization remains an active area of research, with particular focus on improving yields and reducing byproducts. These advancements address industrial needs for cost-effective production methods, as evidenced by frequent searches for "large-scale synthesis of difluoronicotinates" and "process chemistry optimization."

Quality control of Ethyl 4,6-difluoronicotinate requires careful analytical monitoring. Standard characterization techniques include HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various storage conditions represents another important consideration for manufacturers and end-users alike. These practical aspects generate substantial online inquiry, particularly regarding "4,6-difluoronicotinate stability data" and "analytical methods for fluoropyridines."

The commercial landscape for CAS 1806353-05-8 reflects its niche but growing importance. Specialty chemical suppliers have noted increased procurement requests from both academic institutions and industrial research facilities. Market intelligence suggests particular demand from regions with strong pharmaceutical and agrochemical sectors, including North America, Europe, and parts of Asia. This distribution pattern aligns with search trends for "ethyl 4,6-difluoronicotinate suppliers" and "bulk fluorinated compound sourcing."

Looking forward, Ethyl 4,6-difluoronicotinate appears poised for expanded applications. Emerging research explores its potential in material science, particularly for creating specialized fluorinated polymers with unique electronic properties. Additionally, its utility in radiopharmaceutical chemistry is being investigated, where fluorine-18 labeled derivatives could serve as positron emission tomography (PET) tracers. These innovative directions respond to the scientific community's search for "new applications of fluoropyridines" and "advanced fluorinated materials."

Environmental and safety considerations remain paramount when working with 4,6-difluoronicotinate derivatives. While not classified as hazardous under standard regulations, proper handling procedures should always be followed. The scientific community maintains active interest in "fluorochemical environmental impact" and "green chemistry approaches," driving continuous improvement in synthesis and application methods for compounds like Ethyl 4,6-difluoronicotinate.

In conclusion, Ethyl 4,6-difluoronicotinate (CAS 1806353-05-8) represents a strategically important compound at the intersection of multiple scientific disciplines. Its unique combination of fluorine substitution and ester functionality creates numerous opportunities for innovation in life sciences and beyond. As research continues to uncover new applications and synthetic methodologies, this versatile building block will likely maintain its position as a valuable tool for chemical innovation.